4-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-benzoic acid
4-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-benzoic acid
Brand Name:
Vulcanchem
CAS No.:
345952-26-3
VCID:
VC0448055
InChI:
InChI=1S/C12H11N3O4/c1-8-6-11(15(18)19)13-14(8)7-9-2-4-10(5-3-9)12(16)17/h2-6H,7H2,1H3,(H,16,17)
SMILES:
CC1=CC(=NN1CC2=CC=C(C=C2)C(=O)O)[N+](=O)[O-]
Molecular Formula:
C12H11N3O4
Molecular Weight:
261.23g/mol
4-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-benzoic acid
CAS No.: 345952-26-3
Main Products
VCID: VC0448055
Molecular Formula: C12H11N3O4
Molecular Weight: 261.23g/mol
| CAS No. | 345952-26-3 |
|---|---|
| Product Name | 4-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-benzoic acid |
| Molecular Formula | C12H11N3O4 |
| Molecular Weight | 261.23g/mol |
| IUPAC Name | 4-[(5-methyl-3-nitropyrazol-1-yl)methyl]benzoic acid |
| Standard InChI | InChI=1S/C12H11N3O4/c1-8-6-11(15(18)19)13-14(8)7-9-2-4-10(5-3-9)12(16)17/h2-6H,7H2,1H3,(H,16,17) |
| Standard InChIKey | TWWPZZUZTIDIAY-UHFFFAOYSA-N |
| SMILES | CC1=CC(=NN1CC2=CC=C(C=C2)C(=O)O)[N+](=O)[O-] |
| Canonical SMILES | CC1=CC(=NN1CC2=CC=C(C=C2)C(=O)O)[N+](=O)[O-] |
| PubChem Compound | 840120 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume